Azetidin-1-yl-(2-ethoxyphenyl)methanone

• IUPAC Name: azetidin-1-yl-(2-ethoxyphenyl)methanone
• InChI: InChI=1S/C12H15NO2/c1-2-15-11-7-4-3-6-10(11)12(14)13-8-5-9-13/h3-4,6-7H,2,5,8-9H2,1H3
• InChI Key: QKMYEXVNQROQBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)N2CCC2
• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol

Description

Azetidin-1-yl-(2-ethoxyphenyl)methanone is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. It is a member of the azetidine family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of Azetidin-1-yl-(2-ethoxyphenyl)methanone is not fully understood. However, studies have shown that it interacts with various targets in the body, including enzymes and receptors. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It also interacts with the opioid receptors, leading to its analgesic effects.
Biochemical and Physiological Effects:
Azetidin-1-yl-(2-ethoxyphenyl)methanone has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. It also exhibits antitumor activity by inducing apoptosis in cancer cells. Additionally, it has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of Azetidin-1-yl-(2-ethoxyphenyl)methanone is its potent biological activity. This makes it an attractive compound for drug development. However, its high potency can also be a limitation, as it may exhibit toxicity at high doses. Additionally, the compound may have limited solubility in certain solvents, which can make it difficult to work with in the lab.

Future Directions

There are many potential future directions for research on Azetidin-1-yl-(2-ethoxyphenyl)methanone. One area of interest is in the development of new drugs that target COX-2 and other enzymes involved in the inflammatory response. Another area of research is in the development of new treatments for neurodegenerative diseases. Additionally, the compound may have potential applications in the treatment of various types of cancer. Further research is needed to fully understand the mechanism of action and potential applications of Azetidin-1-yl-(2-ethoxyphenyl)methanone.

Synthesis Methods

The synthesis of Azetidin-1-yl-(2-ethoxyphenyl)methanone involves the reaction of 2-ethoxybenzoyl chloride with azetidine in the presence of a base. The reaction proceeds through an acylation process, resulting in the formation of the target compound. This synthesis method has been optimized and improved over the years, leading to high yields and purity of the product.

Scientific Research Applications

Azetidin-1-yl-(2-ethoxyphenyl)methanone has been extensively studied for its potential applications in various fields. One of the most promising areas of research is in the development of new drugs. The compound has been shown to exhibit potent anti-inflammatory, analgesic, and antitumor activities. It has also been explored as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.